Cas no 1803834-23-2 (Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate)

• Product Name: Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate
• CAS No: 1803834-23-2
• MF: C₁₀H₈Br₂F₂O₃
• MW: 373.973528862
• CID: 4706072
• Update Time: 2025-11-07

Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate

• Inchi： 1S/C10H8Br2F2O3/c1-16-9(15)3-5-2-8(17-10(13)14)7(12)4-6(5)11/h2,4,10H,3H2,1H3
• InChI Key： SDALXFJEKPSFSG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC(=O)OC)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate

Recent Advances in the Study of Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate (CAS: 1803834-23-2)

Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate (CAS: 1803834-23-2) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique dibromo and difluoromethoxy substituents, has been the subject of recent studies exploring its synthetic pathways, biological activities, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the difluoromethoxy group, achieving a higher yield compared to traditional methods. This advancement is critical for scaling up production and facilitating further biological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential utility in developing anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's role in agrochemical research. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored its herbicidal properties, revealing that it could effectively inhibit the growth of certain weed species. This application aligns with the growing demand for environmentally friendly agrochemicals, as the compound's unique structure may offer advantages in terms of biodegradability and reduced toxicity.

Despite these promising findings, challenges remain in the development and application of Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. Recent toxicological studies have indicated that the compound may exhibit hepatotoxicity at higher concentrations, underscoring the need for careful dose optimization in therapeutic contexts.

In conclusion, Methyl 2,4-dibromo-5-(difluoromethoxy)phenylacetate represents a versatile compound with potential applications in both medicinal and agrochemical fields. Ongoing research is expected to elucidate its mechanisms of action, optimize its synthetic pathways, and explore its full therapeutic and industrial potential. As such, this compound remains a focal point for interdisciplinary research, bridging the gaps between chemistry, biology, and medicine.